9-Vinyl-9H-purin-6-amine
Description
9-Vinyl-9H-purin-6-amine is a purine derivative characterized by a vinyl group (-CH₂-CH₂) attached to the N9 position of the purine scaffold and an amine group at the C6 position.
Properties
CAS No. |
26747-12-6 |
|---|---|
Molecular Formula |
C7H7N5 |
Molecular Weight |
161.16 g/mol |
IUPAC Name |
9-ethenylpurin-6-amine |
InChI |
InChI=1S/C7H7N5/c1-2-12-4-11-5-6(8)9-3-10-7(5)12/h2-4H,1H2,(H2,8,9,10) |
InChI Key |
FNJZRJBNAIQCGF-UHFFFAOYSA-N |
SMILES |
C=CN1C=NC2=C(N=CN=C21)N |
Canonical SMILES |
C=CN1C=NC2=C(N=CN=C21)N |
Other CAS No. |
26747-12-6 |
Synonyms |
poly(9-vinyladenine) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Synthetic Efficiency : Bulky substituents (e.g., phenyl) require multi-step syntheses but achieve higher yields (~80%) compared to smaller groups like allyl (50%) .
- Reactivity : Propargyl and allyl groups introduce unsaturated bonds, enhancing reactivity in click chemistry or Michael addition reactions .
Physicochemical Properties
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